Cas no 203854-62-0 ((S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid)

• Product Name: (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid
• CAS No: 203854-62-0
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• MDL: MFCD07372497
• CID: 1035572
• PubChem ID: 12968824
• Update Time: 2025-05-21

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid
• (2S)-2-benzyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• (S)-Fmoc-3-amino-2-benzyl-propionic acid
• Fmoc-(S)-3-amino-2-benzylpropanoic acid
• (S)-2-BENZYL-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-PROPIONIC ACID
• (S)-FMOC-BETA2-HOMOPHENYLALANINE
• DS-019240
• EN300-7420419
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoicacid
• 203854-62-0
• DTXSID80514195
• CS-0186173
• (2S)-2-Benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• Fmoc-(S)-3-amino-2-benzylpropanoicacid
• AKOS016843958
• (2S)-2-BENZYL-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
• MFCD07372497
• Benzenepropanoic acid, alpha-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-, (alphaS)-
• F15097
• PS-13031

• MDL： MFCD07372497
• Inchi： 1S/C25H23NO4/c27-24(28)18(14-17-8-2-1-3-9-17)15-26-25(29)30-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23H,14-16H2,(H,26,29)(H,27,28)/t18-/m0/s1
• InChI Key： NZMKXKRMTSBQFS-SFHVURJKSA-N
• SMILES： O(C(NC[C@@H](C(=O)O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 401.16300
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: 4.67300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid

Chemical Compound CAS No. 203854-62-0: (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic Acid

The chemical compound with CAS No. 203854-62-0, known as (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a benzyl substituent, and a propanoic acid backbone. The stereochemistry at the central chiral center (S configuration) plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and stereocontrolled reactions. The Fmoc group is particularly significant as it serves as a protective group for amino acids during peptide synthesis, making this compound a valuable intermediate in the production of bioactive peptides and proteins. Its ability to undergo selective deprotection under mild conditions has made it indispensable in modern drug discovery pipelines.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its potential as a carrier for targeted drug delivery due to its biocompatible nature and ability to form stable complexes with therapeutic agents. For instance, studies have demonstrated that derivatives of this compound can enhance the bioavailability of hydrophobic drugs by forming self-assembled nanoparticles with controlled release properties.

In addition to its pharmaceutical applications, this compound has also found utility in catalytic chemistry. The presence of the benzyl group provides a platform for metal-catalyzed reactions, such as Heck couplings and Suzuki-Miyaura cross-couplings, which are pivotal in constructing complex organic frameworks. Recent research has highlighted its role as a ligand in transition metal catalysts, significantly improving the efficiency and selectivity of these reactions.

The structural versatility of (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid extends to its use in materials science. Its ability to form supramolecular assemblies has been exploited in the development of novel polymers and stimuli-responsive materials. For example, it has been employed as a building block for creating dynamic covalent networks that exhibit responsive behavior under external stimuli such as light or temperature changes.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Researchers are investigating how it interacts with microbial communities and natural ecosystems to ensure its safe use and disposal. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, the compound with CAS No. 203854-62-0 represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and functionalization strategies, positions it as a key player in advancing modern science and technology.